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Compound of Interest

Compound Name: Ala-Ala-Phe-AMC

Cat. No.: B1343755 Get Quote

Introduction

Ala-Ala-Phe-7-amido-4-methylcoumarin (Ala-Ala-Phe-AMC) is a fluorogenic substrate used to

assay the activity of chymotrypsin and other chymotrypsin-like proteases. The substrate

consists of a tripeptide sequence (Ala-Ala-Phe) linked to the fluorescent reporter molecule 7-

amino-4-methylcoumarin (AMC). Enzymatic cleavage of the peptide bond between

Phenylalanine and AMC releases the free AMC fluorophore. The resulting fluorescence, which

can be measured at an excitation/emission maximum of approximately 340-360 nm/440-460

nm, is directly proportional to the enzyme's activity.[1]

Proper preparation and storage of the Ala-Ala-Phe-AMC stock solution are critical for obtaining

accurate, reliable, and reproducible results in enzymatic assays. This document provides a

detailed protocol for the preparation, handling, and storage of Ala-Ala-Phe-AMC stock

solutions.

Quantitative Data Summary
For ease of reference, the key quantitative properties of Ala-Ala-Phe-AMC are summarized in

the table below.
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Parameter Value Reference(s)

Molecular Weight 464.51 g/mol

Empirical Formula C₂₅H₂₈N₄O₅

Appearance Powder

Recommended Solvent Dimethyl Sulfoxide (DMSO) [1][2]

Solubility
DMSO: ≥10 mg/mLEthanol: 20

mg/mLMethanol: 20-50 mg/mL
[1]

Recommended Stock

Concentration

10-100 mM in anhydrous

DMSO

Storage (Solid Powder) 2-8°C or -20°C

Storage (Stock Solution)
-20°C: up to 1 month-80°C: up

to 6 months
[2][3][4]

Experimental Protocol
This protocol details the steps for preparing a 10 mM stock solution of Ala-Ala-Phe-AMC in

DMSO.

Materials and Equipment

Ala-Ala-Phe-AMC (powder form)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (amber or covered in foil)

Pipettes and sterile pipette tips

Vortex mixer

Optional: Sonicator

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat
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Stock Solution Preparation Workflow

Workflow for Ala-Ala-Phe-AMC Stock Solution Preparation
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Caption: Workflow for preparing Ala-Ala-Phe-AMC stock solution.

Procedure

Equilibrate Reagent: Before opening, allow the vial of Ala-Ala-Phe-AMC powder to warm to

room temperature. This prevents moisture from condensing on the powder, which can affect

its stability.[2]

Calculate Solvent Volume: Determine the volume of anhydrous DMSO required to achieve

the desired stock concentration (e.g., 10 mM). Use the following formula:

Volume (µL) = [(Mass of powder (mg) / 464.51 ( g/mol )) / 10 (mmol/L)] * 1,000,000

Example: For 1 mg of powder to make a 10 mM solution: Volume = [(0.001 g / 464.51 g/mol )

/ 0.010 mol/L] * 1,000,000 µL/L ≈ 21.5 µL of DMSO.

Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the Ala-
Ala-Phe-AMC powder.

Mixing: Close the vial tightly and vortex thoroughly until the powder is completely dissolved.

If necessary, use a sonicator for a brief period to aid dissolution.[2] The solution should be

clear and colorless to light yellow.

Aliquoting: To prevent degradation from repeated freeze-thaw cycles, aliquot the stock

solution into smaller, single-use volumes in light-protected (e.g., amber) or foil-wrapped

microcentrifuge tubes.[2]

Storage: Store the aliquots in a tightly sealed container at -20°C for short-term storage (up to

1 month) or at -80°C for long-term storage (up to 6 months).[2][3][4] Always protect the

solution from light.

Dilution to Working Concentration

For enzymatic assays, the stock solution must be diluted to a final working concentration in the

appropriate assay buffer. The optimal working concentration can vary depending on the specific

enzyme and assay conditions but typically ranges from 10 µM to 100 µM. Prepare fresh

dilutions for each experiment and avoid storing diluted solutions.
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Safety Precautions

Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling the chemical and solvent.

Handle DMSO with care, as it can facilitate the absorption of substances through the skin.

All procedures should be performed in a well-ventilated area or a chemical fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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